![molecular formula C19H21ClN2O2 B267600 N-(sec-butyl)-3-{[(4-chlorophenyl)acetyl]amino}benzamide](/img/structure/B267600.png)
N-(sec-butyl)-3-{[(4-chlorophenyl)acetyl]amino}benzamide
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Overview
Description
N-(sec-butyl)-3-{[(4-chlorophenyl)acetyl]amino}benzamide, commonly known as BCAA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BCAA is a member of the benzamide family and is synthesized through a multistep process involving various chemical reactions.
Mechanism of Action
The mechanism of action of BCAA involves its interaction with various cellular pathways, including the mTOR pathway, the PI3K/Akt pathway, and the NF-κB pathway. BCAA has been shown to activate the mTOR pathway, which plays a crucial role in regulating cell growth and proliferation. BCAA also inhibits the PI3K/Akt pathway, which is involved in cell survival and proliferation. Additionally, BCAA has been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
BCAA has been shown to have various biochemical and physiological effects, including the regulation of protein synthesis, the inhibition of protein degradation, and the modulation of energy metabolism. BCAA has also been shown to improve insulin sensitivity and reduce muscle fatigue.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BCAA in lab experiments is its ability to selectively target specific cellular pathways, making it a valuable tool for studying various biological processes. However, one of the limitations of using BCAA is its potential toxicity, which requires careful consideration when designing experiments.
Future Directions
There are several future directions for research on BCAA, including its potential use as a therapeutic agent for various diseases, the development of new synthesis methods, and the exploration of its interactions with other cellular pathways. Additionally, further research is needed to determine the optimal dosage and administration of BCAA for therapeutic applications.
Conclusion:
In conclusion, BCAA is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis of BCAA involves a multistep process, and its mechanism of action involves its interaction with various cellular pathways. BCAA has been shown to have various biochemical and physiological effects and is a valuable tool for studying various biological processes. However, careful consideration is required when designing experiments due to its potential toxicity. There are several future directions for research on BCAA, and further studies are needed to determine its optimal therapeutic applications.
Synthesis Methods
The synthesis of BCAA involves a multistep process that includes the reaction between 4-chlorobenzoyl chloride and sec-butylamine, followed by acylation with 4-chlorophenylacetic acid. The final product is obtained through crystallization and purification using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
BCAA has been extensively studied for its potential therapeutic applications in various fields of medicine, including cancer research, neurology, and immunology. In cancer research, BCAA has been shown to inhibit the growth of cancer cells by inducing apoptosis and preventing angiogenesis. In neurology, BCAA has been studied for its potential to improve cognitive function and reduce the risk of neurodegenerative diseases such as Alzheimer's and Parkinson's. In immunology, BCAA has been shown to modulate the immune response and reduce inflammation.
properties
Molecular Formula |
C19H21ClN2O2 |
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Molecular Weight |
344.8 g/mol |
IUPAC Name |
N-butan-2-yl-3-[[2-(4-chlorophenyl)acetyl]amino]benzamide |
InChI |
InChI=1S/C19H21ClN2O2/c1-3-13(2)21-19(24)15-5-4-6-17(12-15)22-18(23)11-14-7-9-16(20)10-8-14/h4-10,12-13H,3,11H2,1-2H3,(H,21,24)(H,22,23) |
InChI Key |
YBRQJAUQPWPCGN-UHFFFAOYSA-N |
SMILES |
CCC(C)NC(=O)C1=CC(=CC=C1)NC(=O)CC2=CC=C(C=C2)Cl |
Canonical SMILES |
CCC(C)NC(=O)C1=CC(=CC=C1)NC(=O)CC2=CC=C(C=C2)Cl |
Origin of Product |
United States |
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